Cas no 91805-18-4 (2H-1-Benzopyran-2-one, 3-(2-thienyl)-)

• Product Name: 2H-1-Benzopyran-2-one, 3-(2-thienyl)-
• CAS No: 91805-18-4
• MF: C₁₃H₈O₂S
• MW: 228.266422271729
• CID: 1970789
• PubChem ID: 14101461
• Update Time: 2025-04-21

2H-1-Benzopyran-2-one, 3-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(2-thienyl)-
• SCHEMBL21496231
• 91805-18-4
• DTXSID201293761
• CHEMBL1761757
• 3-(Thiophen-2-yl)coumarin
• 3-(2-thienyl)-2H-chromen-2-one
• BDBM50340654
• thienylchromenone
• 3-(2-Thienyl)-2H-1-benzopyran-2-one

• Inchi： 1S/C13H8O2S/c14-13-10(12-6-3-7-16-12)8-9-4-1-2-5-11(9)15-13/h1-8H
• InChI Key： AUISNCGJDLDBGR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=O)OC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 228.02450067Da
• Monoisotopic Mass: 228.02450067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 54.5Ų